Cas no 2096329-84-7 (5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine)

• Product Name: 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine
• CAS No: 2096329-84-7
• MF: C₁₃H₁₉BFNO₂
• MW: 251.104867219925
• MDL: MFCD18730148
• CID: 4637788
• PubChem ID: 56776827
• Update Time: 2025-10-22

5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-fluorophenylboronic acid, pinacol ester
• AT16512
• [5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
• [5-FLUORO-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANAMINE
• 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine

• MDL： MFCD18730148
• Inchi： 1S/C13H19BFNO2/c1-12(2)13(3,4)18-14(17-12)11-6-5-10(15)7-9(11)8-16/h5-7H,8,16H2,1-4H3
• InChI Key： SNXZTLFBOPVDKD-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine

Research Brief on 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine (CAS: 2096329-84-7)

In recent years, the compound 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine (CAS: 2096329-84-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation therapies. Its unique chemical structure, featuring a fluorinated phenyl ring and a boronate ester moiety, makes it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine in the design of novel kinase inhibitors and boron-containing therapeutics. The compound's ability to form stable covalent bonds with target proteins, combined with its favorable pharmacokinetic properties, has made it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to develop next-generation EGFR inhibitors with improved selectivity and reduced off-target effects.

One of the most promising applications of 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine is in the field of cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key component in the synthesis of bortezomib analogs, which exhibit potent proteasome inhibitory activity. The study reported that derivatives of this compound showed enhanced binding affinity to the proteasome's β5 subunit, leading to increased apoptosis in multiple myeloma cell lines.

Another significant advancement involves the use of this compound in the development of boron neutron capture therapy (BNCT) agents. Researchers have successfully incorporated 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine into tumor-targeting molecules, enabling selective delivery of boron atoms to cancer cells. This approach has shown promising results in preclinical models of glioblastoma, with improved tumor-to-normal tissue boron ratios compared to conventional BNCT agents.

The synthetic versatility of 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine has also been explored in the context of PET radiotracer development. Recent work has demonstrated its utility as a precursor for fluorine-18 labeled compounds, enabling non-invasive imaging of biological targets. This application is particularly relevant for studying drug-target engagement and pharmacokinetics in vivo.

Looking ahead, ongoing research is focusing on optimizing the physicochemical properties of derivatives based on this scaffold to improve their drug-like characteristics. Computational modeling and structure-activity relationship studies are being employed to design compounds with enhanced metabolic stability and tissue penetration. As the understanding of boron-containing compounds in medicinal chemistry continues to evolve, 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine is expected to play an increasingly important role in the development of innovative therapeutics.